![molecular formula C19H22N4O B2614539 Cyclopropyl(4-(6-(p-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone CAS No. 1021035-29-9](/img/structure/B2614539.png)
Cyclopropyl(4-(6-(p-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Cyclopropyl(4-(6-(p-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H22N4O and its molecular weight is 322.412. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer and Antituberculosis Activities
Research into cyclopropyl(4-(6-(p-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone derivatives has revealed significant potential in the fields of anticancer and antituberculosis therapies. A study focused on synthesizing derivatives of 1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone demonstrated in vitro anticancer activity against human breast cancer cell lines and significant antituberculosis activity. This research suggests the potential of these compounds as therapeutic agents against both tuberculosis and certain cancers, with some compounds exhibiting dual anticancer and antituberculosis activities (Mallikarjuna, Padmashali, & Sandeep, 2014).
Novel Syntheses and Chemical Properties
Further studies have explored the novel syntheses and chemical properties of related pyridazine and pyridazinone derivatives. For instance, the synthesis of novel thieno[2,3-c]pyridazine and phthalazine derivatives through various chemical reactions demonstrates the versatility and potential of cyclopropyl and pyridazine derivatives in creating compounds with possibly useful biological activities (Gaby et al., 2003). These syntheses contribute to the chemical diversity of potential pharmaceuticals and could lead to new treatments.
Antimicrobial Activity
Another dimension of research has explored the antimicrobial activities of new pyridine derivatives, including those related to the this compound structure. Synthesis of derivatives incorporating piperazine and benzothiazole groups has shown variable and modest activity against investigated strains of bacteria and fungi, indicating potential for development into antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Properties
IUPAC Name |
cyclopropyl-[4-[6-(4-methylphenyl)pyridazin-3-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O/c1-14-2-4-15(5-3-14)17-8-9-18(21-20-17)22-10-12-23(13-11-22)19(24)16-6-7-16/h2-5,8-9,16H,6-7,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNOLJZONUWTDEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.